Cas no 178408-30-5 (2-Piperazinone,3-[2-(1-naphthalenyl)-2-oxoethylidene]-1-phenyl-)
![2-Piperazinone,3-[2-(1-naphthalenyl)-2-oxoethylidene]-1-phenyl- structure](https://www.kuujia.com/scimg/cas/178408-30-5x300.png)
178408-30-5 structure
Product Name:2-Piperazinone,3-[2-(1-naphthalenyl)-2-oxoethylidene]-1-phenyl-
CAS No:178408-30-5
Molecular Formula:C22H18N2O2
Molecular Weight:342.39052
CID:146646
PubChem ID:6449098
2-Piperazinone,3-[2-(1-naphthalenyl)-2-oxoethylidene]-1-phenyl- Properties
Names and Identifiers
-
- 2-Piperazinone,3-[2-(1-naphthalenyl)-2-oxoethylidene]-1-phenyl-
- 3-(2-naphthalen-1-yl-2-oxoethylidene)-1-phenylpiperazin-2-one
- 3-(2-(1-Naphthalenyl)-2-oxoethylidene)-1-phenylpiperazinone
- Piperazinone, 3-(2-(1-naphthalenyl)-2-oxoethylidene)-1-phenyl-
- (3E)-3-(2-naphthalen-1-yl-2-oxo-ethylidene)-1-phenyl-piperazin-2-one
- 178408-30-5
- (3E)-3-(2-naphthalen-1-yl-2-oxoethylidene)-1-phenylpiperazin-2-one
-
- InChIKey: BQUIARAAYXXWEF-HMMYKYKNSA-N
- Inchi: InChI=1S/C22H18N2O2/c25-21(19-12-6-8-16-7-4-5-11-18(16)19)15-20-22(26)24(14-13-23-20)17-9-2-1-3-10-17/h1-12,15,23H,13-14H2/b20-15+
- SMILES: C1(C(=O)/C=C2/NCCN(C3C=CC=CC=3)C/2=O)C2C(=CC=CC=2)C=CC=1
Computed Properties
- Exact Mass: 342.13694
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 3
- Monoisotopic Mass: 342.136828
- Heavy Atom Count: 26
- Complexity: 565
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 4.1
- Topological Polar Surface Area: 49.4
Experimental Properties
- PSA: 49.41
- Refractive Index: 1.71
- Boiling Point: 525.3°Cat760mmHg
- Flash Point: 271.5°C
- Density: 1.292
2-Piperazinone,3-[2-(1-naphthalenyl)-2-oxoethylidene]-1-phenyl- Related Literature
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Franck Camerel,Charl F. J. Faul Chem. Commun., 2003, 1958-1959
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Shubhamoy Chowdhury,Peter B. Iveson,Michael G. B. Drew,Derek A. Tocher,Dipankar Datta New J. Chem., 2003,27, 193-196
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Mitchell H. Weston,Yamil J. Colón,Youn-Sang Bae,Sergio J. Garibay,Randall Q. Snurr,Omar K. Farha,Joseph T. Hupp,SonBinh T. Nguyen J. Mater. Chem. A, 2014,2, 299-302
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Huamin Hu,Gang Ouyang Phys. Chem. Chem. Phys., 2021,23, 827-833
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5. Three-dimensional heterogeneous assembly of coded microgels using an untethered mobile microgripper†Su Eun Chung,Xiaoguang Dong Lab Chip, 2015,15, 1667-1676
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Leonid Ionov Soft Matter, 2011,7, 6786-6791
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Peijing Guo,Shaoyu Yuan,Bingrong Guo,Siwei Li,Yongjun Gao Catal. Sci. Technol., 2023,13, 1128-1139
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Huilin Lun,Jing Ouyang,Huaming Yang RSC Adv., 2014,4, 44197-44202
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Felix Houard,Guiseppe Cucinotta,Thierry Guizouarn,Yan Suffren,Guillaume Calvez,Carole Daiguebonne,Olivier Guillou,Franck Artzner,Matteo Mannini Mater. Horiz., 2023,10, 547-555
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Maryline Beyler,Valérie Heitz,Jean-Pierre Sauvage New J. Chem., 2010,34, 1825-1829
178408-30-5 (2-Piperazinone,3-[2-(1-naphthalenyl)-2-oxoethylidene]-1-phenyl-) Related Products
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